Cas no 1160995-28-7 (4-Chloropyrrolo[2,1-f][1,2,4]triazin-6-ol)

• Product Name: 4-Chloropyrrolo[2,1-f][1,2,4]triazin-6-ol
• CAS No: 1160995-28-7
• MF: C₆H₄ClN₃O
• MW: 169.568459510803
• CID: 5291420
• Update Time: 2026-03-10

4-Chloropyrrolo[2,1-f][1,2,4]triazin-6-ol Chemical and Physical Properties

Names and Identifiers

• 4-chloropyrrolo[2,1-f][1,2,4]triazin-6-ol
• Pyrrolo[2,1-f][1,2,4]triazin-6-ol, 4-chloro-
• 4-Chloropyrrolo[2,1-f][1,2,4]triazin-6-ol

• Inchi： 1S/C6H4ClN3O/c7-6-5-1-4(11)2-10(5)9-3-8-6/h1-3,11H
• InChI Key： DJVUPDQXRJKLSW-UHFFFAOYSA-N
• SMILES： ClC1C2=CC(=CN2N=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• XLogP3: 1
• Topological Polar Surface Area: 50.4

Additional information on 4-Chloropyrrolo[2,1-f][1,2,4]triazin-6-ol

Comprehensive Overview of 4-Chloropyrrolo[2,1-f][1,2,4]triazin-6-ol (CAS No. 1160995-28-7): Properties, Applications, and Research Insights

4-Chloropyrrolo[2,1-f][1,2,4]triazin-6-ol (CAS No. 1160995-28-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and potential bioactivity. This compound belongs to the pyrrolotriazine family, a class of nitrogen-containing heterocycles known for their diverse applications in drug discovery and material science. Researchers are particularly interested in its chloro-substituted derivative, which enhances its reactivity and binding affinity in biological systems.

The synthetic route for 4-Chloropyrrolo[2,1-f][1,2,4]triazin-6-ol involves multi-step organic transformations, often starting from commercially available pyrrole precursors. Key steps include cyclization, chlorination, and hydroxylation, with yields optimized through modern catalytic methods. Recent advancements in green chemistry have also explored solvent-free or microwave-assisted syntheses to improve efficiency and reduce environmental impact—a topic highly relevant to today’s focus on sustainable practices.

In pharmaceutical research, this compound is investigated as a scaffold for kinase inhibitors, particularly targeting diseases like cancer and inflammatory disorders. Its triazine core mimics natural nucleotides, making it a candidate for modulating enzyme activity. Additionally, its chloro and hydroxyl functional groups allow for further derivatization, a feature frequently searched by chemists in structure-activity relationship (SAR) studies.

Beyond medicine, 4-Chloropyrrolo[2,1-f][1,2,4]triazin-6-ol finds niche applications in agrochemical formulations, where its heterocyclic framework contributes to herbicidal or fungicidal properties. Patent literature highlights its use in combination with other active ingredients to enhance efficacy while addressing resistance issues—a growing concern in agriculture.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, with purity thresholds critical for regulatory compliance. Stability studies under varying pH and temperature conditions are also essential, as users often search for "degradation pathways" or "storage recommendations" for such specialty chemicals.

The global market for pyrrolotriazine derivatives is expanding, driven by demand for novel bioactive molecules. Suppliers and researchers frequently inquire about "bulk synthesis" or "custom modifications" of CAS 1160995-28-7, reflecting its commercial potential. However, challenges like scale-up reproducibility and cost-effective purification remain active discussion points in industry forums.

In summary, 4-Chloropyrrolo[2,1-f][1,2,4]triazin-6-ol exemplifies the intersection of synthetic innovation and applied science. Its versatility across disciplines, coupled with ongoing research into its mechanistic pathways, ensures its relevance in addressing contemporary scientific and industrial challenges.